Cas no 949096-32-6 ((1S)-1-(3,4-DIFLUOROPHENYL)BUT-3-EN-1-AMINE)

• Product Name: (1S)-1-(3,4-DIFLUOROPHENYL)BUT-3-EN-1-AMINE
• CAS No: 949096-32-6
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 5580559
• PubChem ID: 93850655
• Update Time: 2023-10-31

(1S)-1-(3,4-DIFLUOROPHENYL)BUT-3-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,4-DIFLUOROPHENYL)BUT-3-EN-1-AMINE
• (S)-1-(3,4-difluorophenyl)but-3-en-1-amine
• Benzenemethanamine, 3,4-difluoro-α-2-propen-1-yl-, (αS)-
• 949096-32-6
• AKOS040804117
• (S)-1-(3,4-Difluorophenyl)-3-butene-1-amine

• Inchi： 1S/C10H11F2N/c1-2-3-10(13)7-4-5-8(11)9(12)6-7/h2,4-6,10H,1,3,13H2/t10-/m0/s1
• InChI Key： DMUFFZMMWFMDBO-JTQLQIEISA-N
• SMILES： FC1=C(C=CC(=C1)[C@H](CC=C)N)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 222.6±40.0 °C(Predicted)
• pka: 8.51±0.10(Predicted)